Cas no 2171582-92-4 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2171582-92-4
• MF: C₂₃H₂₂N₄O₅
• MW: 434.444585323334
• CID: 5865601
• PubChem ID: 165561414
• Update Time: 2025-06-07

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1565796
• 2171582-92-4

• Inchi： 1S/C23H22N4O5/c1-13(21(28)25-20-18(22(29)30)11-27(2)26-20)24-23(31)32-12-19-16-9-5-3-7-14(16)15-8-4-6-10-17(15)19/h3-11,13,19H,12H2,1-2H3,(H,24,31)(H,29,30)(H,25,26,28)
• InChI Key： DDGPVMXRNOJDBZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(NC1C(C(=O)O)=CN(C)N=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.15901982g/mol
• Monoisotopic Mass: 434.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 123Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid

Comprehensive Analysis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2171582-92-4)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2171582-92-4) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. With its unique Fmoc-protected amino acid structure, this compound plays a pivotal role in solid-phase peptide synthesis (SPPS), a technique that has gained significant traction due to the rising demand for therapeutic peptides and bioconjugation applications. Researchers frequently search for "Fmoc-amino acid derivatives" and "pyrazole-carboxylic acid applications," reflecting the growing interest in this niche yet critical area of organic chemistry.

One of the standout features of CAS No. 2171582-92-4 is its compatibility with modern automated peptide synthesizers, a topic frequently queried in scientific forums. The 1-methyl-1H-pyrazole-4-carboxylic acid moiety introduces structural diversity, making it valuable for designing peptide mimetics and small-molecule inhibitors. Recent trends in drug discovery emphasize the importance of such hybrid structures, particularly in targeting protein-protein interactions (PPIs), a hot topic in oncology and immunotherapy research. This aligns with frequent searches like "peptide-based drug design 2024" and "Fmoc chemistry advancements."

From a synthetic perspective, the {(9H-fluoren-9-yl)methoxycarbonyl}amino (Fmoc) group in this compound offers superior stability under mild basic conditions, a feature often highlighted in queries about "orthogonal protection strategies." The compound’s solubility profile in polar aprotic solvents (e.g., DMF, DMSO) further enhances its utility in high-throughput screening (HTS) workflows. Notably, its incorporation into combinatorial libraries has been explored in recent studies, addressing popular search terms such as "diverse peptide libraries" and "scaffold hopping techniques."

Quality control of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-1-methyl-1H-pyrazole-4-carboxylic acid is critical, as evidenced by frequent industry discussions on "HPLC purity standards" and "MS characterization." The compound typically exhibits >95% purity via reverse-phase HPLC, meeting stringent requirements for GMP-grade intermediates. Its stability under inert atmospheres and low-temperature storage (-20°C) aligns with best practices for long-term reagent preservation, a concern often raised in laboratory management forums.

Emerging applications of this compound include its use in click chemistry and PROTAC (Proteolysis Targeting Chimeras) development, two areas dominating 2024’s medicinal chemistry literature. The pyrazole ring serves as a versatile handle for bioorthogonal reactions, while the carboxylic acid functionality enables facile conjugation to targeting ligands. These attributes respond to trending searches like "next-generation bioconjugation tools" and "heterocyclic building blocks," underscoring its relevance in cutting-edge research.

In summary, CAS No. 2171582-92-4 represents a sophisticated tool for researchers navigating the intersection of peptide chemistry and drug discovery. Its structural features address multiple contemporary challenges, from rational drug design to material science applications, making it a compound of enduring interest in both academic and industrial settings.